1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H12BrNO3/c13-10-3-1-2-8(4-10)6-14-7-9(12(16)17)5-11(14)15/h1-4,9H,5-7H2,(H,16,17)
• InChI Key: NFVPDDAAHWXSLI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)Br)C(=O)O
• Molecular Formula: C12H12BrNO3
• Molecular Weight: 298.13 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the carbonyl and carboxylic acid groups, and the 3-bromophenylmethyl group. The bromine atom on the phenyl ring is a heavy atom that could significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present and the overall molecular structure. The carbonyl and carboxylic acid groups are typically reactive and could undergo various chemical reactions. The bromine atom on the phenyl ring could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar carboxylic acid group could influence the compound’s solubility in different solvents.

Scientific Research Applications

1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid has been studied for its potential applications in scientific research. It has been used as a substrate for the study of the enzymatic hydrolysis of esters, and as a model compound for the study of the mechanism of action of enzymes. This compound has also been used in the study of the effects of environmental pollutants on the environment, and in the study of the effects of xenobiotic compounds on the human body.

Mechanism of Action

Target of Action

Compounds with similar structures, such as n-(3-bromobenzyl) noscapine, have been found to interact withtubulin . Tubulin is a globular protein and is the main component of microtubules in cells, playing a crucial role in maintaining cell structure and facilitating cell division .

Mode of Action

This interaction could lead to changes in cell structure and division, potentially inhibiting cancer cell proliferation .

Biochemical Pathways

Given the potential interaction with tubulin, it can be inferred that the compound may affect pathways related tocell division and growth . Disruption of these pathways could lead to inhibition of cancer cell proliferation .

Result of Action

Based on the potential interaction with tubulin, it can be inferred that the compound may lead to changes in cell structure and division, potentially inhibiting cancer cell proliferation .

Advantages and Limitations for Lab Experiments

1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and is stable under a wide range of conditions. In addition, this compound is soluble in water and organic solvents, making it easy to work with in the laboratory. However, this compound is not very soluble in non-polar solvents, and can be difficult to work with in some laboratory experiments.

Future Directions

There are a number of potential future directions for the study of 1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid. One potential direction is the study of its potential applications in the development of new drugs for the treatment of various diseases. Another potential direction is the study of its potential applications in the development of new materials for use in industrial processes. Additionally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its potential applications in the study of environmental pollutants and xenobiotic compounds. Finally, further research could be conducted on the mechanism of action of this compound and its potential uses in the study of enzymatic hydrolysis of esters.

Synthesis Methods

1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid is usually synthesized through a two-step process. The first step involves the synthesis of the desired brominated phenyl group at the 3-position of the pyrrolidine ring. This is done by reacting a pyrrolidine derivative with a brominated phenyl group under acidic conditions. The second step involves the addition of a carboxylic acid group at the 5-position of the pyrrolidine ring. This is done by reacting the brominated pyrrolidine derivative with a carboxylic acid group under basic conditions.

Safety and Hazards

As with any chemical compound, handling “1-[(3-bromophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid” would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area while wearing suitable protective equipment.